Cas no 7365-45-9 (HEPES)

• Product Name: HEPES
• CAS No: 7365-45-9
• MF: C₈H₁₈N₂O₄S
• MW: 238.304521083832
• MDL: MFCD00006158
• CID: 47373
• PubChem ID: 23831
• Update Time: 2025-08-06

HEPES Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-Hydroxyethyl)piperazin-1-yl)ethanesulfonic acid
• HEPES
• 2-[4-(2-Hydroxyethyl)-1-piperazine]ethanesulfonic acid
• hepes free acid molecular biology*reagent
• 4-(2-Hydroxyethyl)-1-piperazineethanesulphonic acid
• hepes buffer (1M) aseptically filled*endotoxin te
• HEPES, Free Acid, ULTROL Grade
• HEPES, 1M solution
• HEPES, Free Acid, MB Grade (1.12041)
• HEPES N-(2-Hydroxyethyl)piperazine-N-(2-ethanesulfonic acid)
• HEPES, Tissue Culture Tested N-(2-Hydroxyethyl)piperazine-N-(2-ethanesulfonic acid), Tissue Culture Tested
• HEPES, Molecular Biology Grade N-(2-Hydroxyethyl)piperazine-N-(2-ethanesulfonic acid), Molecular Biology Grade
• HEPES buffer Solution
• HEPES free acid
• 4-(2-hydroxyethyl)-1-piperazineethanesulfonicaci
• 4-(2-HYDROXYETHYL)-1-PIPERAZINEETHANESULFONIC ACID
• 4-(2-HYDROXYETHYL)PIPERAZINE-1-ETHANESULFONIC ACID
• 2-[4-(2-HYDROXYETHYL)-1-PIPERAZINYL]ETHANESULFONIC ACID
• 4-(2-hydroxyerhyl)piperazine-1-erhanesulfonic acid
• 2-[4-(2-Hydroxyethyl)-1-piperazinyl]ethanesulfonic Acid [Good's buffer component for biological research]
• 2-[4-(2-Hydroxyethyl)piperazin-4-ium-1-yl]ethanesulfonate
• HEPES 2-[4-(2-HYDROXYETHYL)-1-PIPERAZINYL]ETHANESULFONIC ACID, MOLECULAR BIOLOGY GRADE
• 2Na
• EIT hydrobromide
• GOOD'S BUFFER
• HEPES BUFFER PH 8.0
• hepes solution
• HEPES.1
• N-2-Hydroxyethylpiperazine-N'-2-ethanesulfonic acid
• 4-(2-Hydroxyethyl)-1-piperazineethanesulphonic acidacid)
• Hydroxyethylpiperazine Ethane Sulfonic Acid
• 2-[4-(2-hydroxyethyl)piperazin-1-yl]ethanesulfonic acid
• 1-Piperazineethanesulfonic acid, 4-(2-hydroxyethyl)-
• Monosodium Salt, HEPES
• 4-(2-HYDROXYETHYL)-1-PIPERAZINE ETHANESULFONIC ACID
• 4-(2-Hydroxyethyl)-1-piperazineethane sulfonic acid
• N-2-Hydroxyethylpiperazine-N'-ethanesulfonate
• N-2
• 2-(4-(2-hydroxyethyl)piperazinyl)ethanesulfonic acid (HEPES)
• BCP06984
• F20297
• EC 230-907-9
• 4-(2-Hydroxyethyl)-1-piperazineethane sulphonic acid
• NS00004939
• 4-(2-hydroxylethyl)piperazine-1-ethanesulfonic acid
• HYDROXYETHYLPIPERAZINE ETHANE SULFONIC ACID [INCI]
• HEPES buffered saline
• NSC 166663
• DTXSID5040382
• Z1335657480
• HEPES [MI]
• 2-[4-(2-hydroxyethyl)piperazin-1-yl]ethane-1-sulfonic acid
• Hepes,4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid
• HEPES, >=99.0% (T)
• A837886
• MFCD00006158
• 2-[4-(2-hydroxyethyl)-1-piperazinyl]ethane sulfonic acid
• F0001-1858
• HEPES, anhydrous, free-flowing, Redi-Dri(TM), >=99.5%
• 5-23-02-00379 (Beilstein Handbook Reference)
• EINECS 230-907-9
• BP-31246
• HEPES-buffered saline, pH 7.0 (2X for transfection)
• H0396
• 4-(2-Hydroxyethyl)piperazine-1-ethanesulfonic acid, HEPES, N-(2-Hydroxyethyl)piperazine-N'-(2-ethanesulfonic acid)
• HEPES, >=99.0%
• 2-[4-(2-Hydroxyethyl)-1-piperazinyl]ethanesulfonic acid #
• 203805-87-2
• N-2-Hydroxyethylpiperazine-N-2-ethanesulfonic acid
• 7365-45-9
• hepes (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid)
• HEPES, BioPerformance Certified, >=99.5% (titration), cell culture tested
• N-2-Hydroxyethylpiperazine-N'-ethanesulfonic acid
• hepes, 99.5%
• AKOS001696205
• N-2 hydroxyethylpiperazine-N-2-ethane-sulfonic acid
• HEPES, dry powder
• BRN 0883043
• RWW266YE9I
• 4-(2-hydroxyethyl)-1-piperazine ethanesulfonate
• AMY23345
• N-2-HYDROXYETHYLPIPERAZINE N'-2'-ETHANESULPHONIC ACID
• N-(2-Hydroxyethyl)piperazine-N'-(2-ethanesulfonic acid)
• 4-(2-Hydroxyethyl)-1-piperazineethane sulfonate
• N-2-Hydroxyethylpiperazino-N'-2-ethanesulfonic acid
• 4-(2-Hydroxyethyl)-1-piperazineethanesulfonic acid (GMP)
• HEPES, Pharmaceutical Secondary Standard; Certified Reference Material
• HeBES
• NSC166663
• EN300-100251
• TVZ 7;WAS 13;NSC 166663
• HEPES, BioXtra, suitable for mouse embryo cell culture, >=99.5% (titration)
• 2-(4-(2-Hydroxyethyl)piperazin-1-yl)ethane-1-sulfonic acid
• 4-(2-Hydroxyethyl)piperazine-1-(2-ethanesulfonic acid)
• HEPES, biochemical grade
• CS-0015167
• 4-(2-hydroxyethyl)-1-piperazine ethanesulphonic acid
• HEPES, BioXtra, pH 5.0-6.5 (1 M in H2O), >=99.5% (titration)
• HEPES, >=99.5% (titration)
• HEPES (D18)
• N-2-Hydroxyethylpiperazine-N-ethane sulfonic acid
• HEPES, NIST SRM 2181
• FT-0767998
• 4-(2-Hydroxyethyl)piperazin-1-ylethanesulphonic acid
• 2-(4-(2-Hydroxyethyl)piperazin-1-yl)ethanesulfonicacid
• J-521424
• HEPES, BioUltra, for molecular biology, >=99.5% (T)
• Prestwick_256
• 2-[4-(2-hydroxyethyl)-1-piperazinyl] ethanesulfonic acid
• 15(R)-hydroperoxy-EPE
• N-2-Hydroxyethylpiperazine N',2'-ethanesulfonic acid
• BS-17486
• CHEMBL1232545
• UNII-RWW266YE9I
• HEPES-buffered saline, pH 6.5 (5X)
• HY-D0857
• Epitope ID:190604
• 4-(2-Hydroxyethyl)-1-piperazineethane sulphonate
• 1d1p
• CHEBI:42334
• NSC-166663
• HYDROXYETHYLPIPERAZINE ETHANE SULFONIC ACID [II]
• 1dg9
• Q418359
• FT-0629149
• s6831
• 4-(2-hydroxyethyl)-1-piperazine ethanesulphonate
• (4-(2-Hydroxyethyl)-1-piperazineethanesulfonic acid
• HEPES, Vetec(TM) reagent grade, 99.5%
• n-(2-hydroxyethyl)-piperazine-n'-ethanesulfonic acid
• 4-(2-Hydroxyethyl)-1-piperazine ethanesulfonic acid（HEPES FREE ACID）
• DNA-Grade HEPES Solution

• MDL： MFCD00006158
• Inchi： 1S/C8H18N2O4S/c11-7-5-9-1-3-10(4-2-9)6-8-15(12,13)14/h11H,1-8H2,(H,12,13,14)
• InChI Key： JKMHFZQWWAIEOD-UHFFFAOYSA-N
• SMILES： S(CCN1CCN(CCO)CC1)(=O)(=O)O
• BRN： 883043

Computed Properties

• Exact Mass: 238.09900
• Monoisotopic Mass: 238.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4
• Topological Polar Surface Area: 89.5

Experimental Properties

• Color/Form: White powder
• Density: 1.07 g/mL at 20 °C
• Melting Point: 234-238 ºC
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: n20/D 1.339
• PH: 5.0-6.5 (1Maqueous solution)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents. Protect from moisture.
• PSA: 89.46000
• LogP: -0.55930
• Merck: 4654
• pka: 7.5(at 25℃)
• Color/Form: 1 M
• Solubility: Soluble in water

HEPES Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P264,P280,P302+P350,P305+P351+P338,P332+P313,P337+P313,P362
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25-S22-S36-S26
• RTECS：TL6809000
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines
• Other Chemical Reagents